Cas no 946345-65-9 (N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}thiophene-2-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}thiophene-2-carboxamide
• CAS No: 946345-65-9
• MF: C₂₀H₂₈N₄OS
• MW: 372.527523040771
• CID: 5514731
• Update Time: 2025-06-22

N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-
• N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}thiophene-2-carboxamide

• Inchi： 1S/C20H28N4OS/c1-22(2)17-8-6-16(7-9-17)18(24-12-10-23(3)11-13-24)15-21-20(25)19-5-4-14-26-19/h4-9,14,18H,10-13,15H2,1-3H3,(H,21,25)
• InChI Key： JWKJFDPASHZWQO-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2=CC=C(N(C)C)C=C2)N2CCN(C)CC2)=O)SC=CC=1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}thiophene-2-carboxamide

N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide: A Comprehensive Overview

N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide (CAS No. 946345-65-9) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide is composed of three main segments: a thiophene ring, a piperazine ring, and a dimethylamino-substituted phenyl group. The thiophene ring serves as the central core of the molecule, with a carboxamide group attached at the 2-position. This carboxamide group is further connected to an ethyl chain that links two distinct aromatic systems: a dimethylaminophenyl group and a methyl-substituted piperazine ring. The combination of these groups creates a molecule with unique electronic properties and potential bioactivity.

Recent studies have highlighted the importance of thiophene-based compounds in drug discovery. Thiophenes are known for their ability to act as π-electron donors or acceptors, making them versatile in modulating the electronic properties of molecules. In the case of N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide, the thiophene ring plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents. This property is particularly advantageous for applications in pharmaceutical formulations where solubility is a critical factor.

The synthesis of N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide involves a multi-step process that typically begins with the preparation of the thiophene carboxylic acid derivative. This is followed by amidation with an appropriate amine to form the carboxamide group. The ethyl chain connecting the phenyl and piperazine rings is introduced through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway chosen. The final step involves functionalization of the piperazine ring with a methyl group to complete the molecule's structure.

One of the most promising areas of research for N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide is its potential use as an anti-tumor agent. Recent studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve interference with key cellular processes such as DNA replication and protein synthesis, making it a potential candidate for targeted cancer therapy.

In addition to its pharmaceutical applications, N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and stability of the resulting materials.

The dimethylamino group attached to the phenyl ring contributes to the compound's basicity, which can be exploited in various chemical reactions. For instance, this group can act as a nucleophile in substitution reactions or as a base in deprotonation reactions. The presence of both aromatic rings (phenyl and piperazine) also introduces steric effects that can influence the molecule's reactivity and selectivity in different chemical environments.

From an environmental perspective, N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that under aerobic conditions, this compound undergoes gradual degradation by microbial action, although further research is needed to fully understand its environmental impact.

In conclusion, N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Methylpiperazin-1-Yl]Ethyl}Thiophene-2-Carboxamide (CAS No. 946345